Cas no 860609-01-4 (2-(4-Chlorophenyl)-1-{(dimethylamino)carbonyloxy}-6-nitro-1H-1,3-benzimidazole)

• Product Name: 2-(4-Chlorophenyl)-1-{(dimethylamino)carbonyloxy}-6-nitro-1H-1,3-benzimidazole
• CAS No: 860609-01-4
• MF: C₁₆H₁₃ClN₄O₄
• MW: 360.7518222332
• CID: 4661068
• Update Time: 2025-08-05

2-(4-Chlorophenyl)-1-{(dimethylamino)carbonyloxy}-6-nitro-1H-1,3-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 2-(4-chlorophenyl)-1-{[(dimethylamino)carbonyl]oxy}-6-nitro-1H-1,3-benzimidazole
• 2-(4-Chlorophenyl)-1-{(dimethylamino)carbonyloxy}-6-nitro-1H-1,3-benzimidazole

• Inchi： 1S/C16H13ClN4O4/c1-19(2)16(22)25-20-14-9-12(21(23)24)7-8-13(14)18-15(20)10-3-5-11(17)6-4-10/h3-9H,1-2H3
• InChI Key： NZTDECXFXQCWRC-UHFFFAOYSA-N
• SMILES： C(ON1C(C2=CC=C(Cl)C=C2)=NC2=CC=C([N+]([O-])=O)C=C21)(=O)N(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Phenylbenzimidazoles

Additional information on 2-(4-Chlorophenyl)-1-{(dimethylamino)carbonyloxy}-6-nitro-1H-1,3-benzimidazole

Compound CAS No 860609-01-4: 2-(4-Chlorophenyl)-1-{(dimethylamino)carbonyloxy}-6-nitro-1H-1,3-benzimidazole

The compound with CAS No 860609-01-4, named 2-(4-Chlorophenyl)-1-{(dimethylamino)carbonyloxy}-6-nitro-1H-1,3-benzimidazole, is a highly specialized organic molecule with a complex structure and diverse functional groups. This compound belongs to the class of benzimidazoles, which are known for their versatile applications in pharmaceuticals, agrochemicals, and materials science. The molecule features a benzimidazole ring system with substituents at positions 1, 2, and 6, including a 4-chlorophenyl group, a dimethylaminocarbonyloxy group, and a nitro group respectively.

Recent studies have highlighted the potential of this compound in various fields due to its unique chemical properties. The presence of the nitro group at position 6 imparts strong electron-withdrawing effects, which can influence the reactivity and stability of the molecule. Meanwhile, the dimethylaminocarbonyloxy group at position 1 introduces electron-donating effects through resonance and inductive effects, creating a balance between electron-rich and electron-poor regions within the molecule. This balance is crucial for its potential applications in catalysis and drug design.

The synthesis of 2-(4-Chlorophenyl)-1-{(dimethylamino)carbonyloxy}-6-nitro-1H-1,3-benzimidazole involves multi-step organic reactions, including nucleophilic substitutions, condensations, and oxidations. Researchers have optimized these reactions to achieve high yields and purity levels. The compound's stability under various conditions has been extensively studied, revealing its resistance to thermal degradation and susceptibility to photochemical reactions under UV light.

One of the most promising applications of this compound lies in its potential as a precursor for advanced materials. Its ability to form coordination complexes with transition metals has been explored in recent studies, suggesting its use in catalytic systems for organic transformations. Additionally, the compound has shown promise in the development of new pharmaceutical agents targeting specific biological pathways.

In terms of biological activity, 2-(4-Chlorophenyl)-1-{(dimethylamino)carbonyloxy}-6-nitro-1H-1,3-benzimidazole has demonstrated selective inhibition against certain enzymes involved in metabolic pathways. This property makes it a candidate for further investigation in drug discovery programs aimed at treating metabolic disorders or infectious diseases.

Recent advancements in computational chemistry have enabled researchers to predict the electronic properties and reactivity of this compound with unprecedented accuracy. These computational studies have provided insights into its potential as a building block for more complex molecular architectures.

In conclusion, CAS No 860609-01-4 represents a significant advancement in organic chemistry due to its unique structure and versatile functional groups. Its applications span across multiple disciplines, from materials science to pharmacology, making it a valuable compound for future research and development efforts.